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Compound of Interest

Compound Name: 3-Mercapto-1,2,4-triazole

Cat. No.: B187511 Get Quote

In-Depth Technical Guide to 3-Mercapto-1,2,4-
triazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Mercapto-1,2,4-triazole, a

versatile heterocyclic compound with significant applications in pharmaceuticals and materials

science. This document details its fundamental properties, synthesis, analytical methods, and

diverse biological activities, offering valuable insights for researchers and professionals in drug

discovery and development.

Core Physicochemical Properties
3-Mercapto-1,2,4-triazole, also known as 1,2,4-triazole-3-thiol, is a foundational structure for

the synthesis of a wide array of biologically active molecules.[1] Its key identifiers and

physicochemical properties are summarized below.
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Property Value Reference

CAS Number 3179-31-5 [2][3][4][5]

Molecular Formula C₂H₃N₃S [2][3][5]

Molecular Weight 101.13 g/mol [2][3][6][7]

IUPAC Name 1,2,4-Triazole-3-thiol [1][4]

Synonyms
3-Mercapto-1,2,4-triazole, 3H-

1,2,4-Triazole-3-thione
[1][3]

Appearance
White to light yellow crystalline

powder
[2][4][6]

Melting Point 218 - 223 °C [2][4]

Purity ≥ 98% [2][4]

Synthesis and Characterization
The synthesis of 3-Mercapto-1,2,4-triazole is well-established, with common methods

involving the cyclization of thiosemicarbazide derivatives. A prevalent and efficient laboratory-

scale synthesis involves the reaction of thiosemicarbazide with formic acid, followed by

cyclization.

Experimental Protocol: Synthesis from
Thiosemicarbazide and Formic Acid
This two-step protocol outlines the synthesis of 1,2,4-triazole-3(5)-thiol, a tautomeric form of 3-
Mercapto-1,2,4-triazole.[8]

Step 1: Synthesis of 1-Formyl-3-thiosemicarbazide[8]

Heat 400 mL of 90% formic acid in a 2 L round-bottomed flask on a steam bath for 15

minutes.

Add 182 g (2 moles) of thiosemicarbazide to the heated formic acid and swirl until dissolved.
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Continue heating for 30 minutes. Crystalline 1-formyl-3-thiosemicarbazide will typically

separate during this time.

Add 600 mL of boiling water to the mixture to form a milky solution and filter it through a

fluted filter paper.

Allow the filtrate to stand for 1 hour, then cool in an ice bath for 2 hours.

Collect the precipitated 1-formyl-3-thiosemicarbazide by suction filtration and air-dry

overnight.

Step 2: Synthesis of 1,2,4-Triazole-3(5)-thiol[8]

Prepare a solution of 178.5 g (1.5 moles) of 1-formyl-3-thiosemicarbazide and 60 g (1.5

moles) of sodium hydroxide in 300 mL of water in a 2 L round-bottomed flask.

Heat the solution on a steam bath for 1 hour.

Cool the solution in an ice bath for 30 minutes.

Add 150 mL of concentrated hydrochloric acid to the cooled solution.

Cool the reaction mixture in an ice bath for 2 hours to facilitate precipitation.

Collect the precipitated product by suction filtration.

Recrystallize the product by dissolving it in 300 mL of boiling water, filtering the hot solution,

and then cooling the filtrate in an ice bath for 1 hour.

Collect the purified 1,2,4-triazole-3(5)-thiol by suction filtration and air-dry overnight.
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Step 1: Synthesis of 1-Formyl-3-thiosemicarbazide

Step 2: Synthesis of 1,2,4-Triazole-3(5)-thiol
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Caption: Workflow for the synthesis of 3-Mercapto-1,2,4-triazole.
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Spectroscopic Characterization
The structural elucidation of 3-Mercapto-1,2,4-triazole is confirmed through various

spectroscopic techniques.

FT-IR Spectroscopy: The FT-IR spectrum of 3-Mercapto-1,2,4-triazole shows characteristic

absorption bands. The N-H stretching vibrations are observed as two weak bands around

3350 cm⁻¹ and 3250 cm⁻¹.[9] The presence of a C=S absorption band between 1166-1258

cm⁻¹ and an S-H absorption band around 2550-2700 cm⁻¹ confirms the thione-thiol

tautomerism.[9] The stretching vibrations of the N=N double bond in the triazole ring are

recorded at approximately 1260 cm⁻¹.[10]

NMR Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are instrumental in confirming the

structure. In ¹³C NMR, the carbons of the triazole ring typically appear in the range of 152-

166 ppm.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis

and quantification of 3-Mercapto-1,2,4-triazole and its derivatives in various matrices.[11]

Experimental Protocol: Reverse-Phase HPLC Analysis
The following protocol provides a general method for the analysis of 3-Mercapto-1,2,4-
triazole.[2]
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Parameter Specification

Column
Newcrom R1 or equivalent C18 reverse-phase

column

Mobile Phase

Acetonitrile and water with phosphoric acid. For

MS compatibility, formic acid should be used

instead of phosphoric acid.

Detection
UV at the wavelength of maximum absorbance

(e.g., ~260 nm)

Flow Rate Typically 1.0 mL/min

Injection Volume 10 µL

Sample Preparation (for serum analysis of a related compound, 3-amino-5-mercapto-1,2,4-

triazole):[4][5]

Treat the serum sample with tributylphosphine (TBP) to reduce any disulfide bonds.

Precipitate proteins by adding acetonitrile.

Centrifuge the sample to separate the precipitated proteins.

Derivatize the supernatant with a thiol-reactive fluorescent probe, such as

monobromobimane (MBB), for enhanced detection.

Inject the derivatized sample into the HPLC system.

HPLC Analysis Workflow

Sample
(e.g., Serum)

Sample Preparation
(Reduction, Protein Precipitation,

Derivatization)

HPLC System
(C18 Column)

UV or Fluorescence
Detector

Data Analysis
(Quantification)
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Caption: General workflow for HPLC analysis.

Biological Activities and Therapeutic Potential
Derivatives of 3-Mercapto-1,2,4-triazole exhibit a broad spectrum of pharmacological

activities, making this scaffold highly attractive for drug discovery.[1][12][13]

Antibacterial and Antifungal Activity
Numerous studies have reported the potent antibacterial and antifungal properties of mercapto-

triazole derivatives.[12][14] The mechanism of action for some of these derivatives involves the

inhibition of essential bacterial enzymes such as DNA gyrase and dihydrofolate reductase

(DHFR).[14]

Anticancer Activity
The 1,2,4-triazole moiety is a key component of several anticancer agents.[15] Recent

research has focused on designing 5-mercapto-1,2,4-triazole derivatives that target specific

signaling pathways implicated in cancer progression. One such pathway is the PI3K/AKT

pathway, which is crucial for cell survival and proliferation and is often dysregulated in various

cancers.[15] Molecular docking studies have shown that certain derivatives can fit favorably

into the active site of the PI3K protein, suggesting their potential as PI3K inhibitors.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b187511?utm_src=pdf-body
https://www.jocpr.com/articles/overview-of-mercapto124triazoles-synthesis-and-pharmacology-comprehensive-review-on-chemistry-and-pharmacology-of-mercap.pdf
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2012-5-7-1
https://www.researchgate.net/publication/287315231_A_review_Biological_importance_of_mercapto_substituted_124-triazole_derivatives
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2012-5-7-1
https://www.mdpi.com/1424-8247/14/3/224
https://www.mdpi.com/1424-8247/14/3/224
https://pmc.ncbi.nlm.nih.gov/articles/PMC5363884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5363884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5363884/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Targeted PI3K/AKT Signaling Pathway

Growth Factor

Receptor Tyrosine Kinase

PI3K

Activation

PIP3

Phosphorylation

PIP2

PDK1

AKT

Activation

Downstream Effectors
(e.g., mTOR, GSK3β)

Cell Survival,
Proliferation, Growth

3-Mercapto-1,2,4-triazole
Derivative

Inhibition

Click to download full resolution via product page

Caption: Inhibition of the PI3K/AKT pathway by a 3-Mercapto-1,2,4-triazole derivative.
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Other Biological Activities
In addition to the activities mentioned above, derivatives of 3-Mercapto-1,2,4-triazole have

been reported to possess anti-inflammatory, antitubercular, antiviral, and anticonvulsant

properties.[1] One related compound, 3-amino-5-mercapto-1,2,4-triazole, has been identified

as a goitrogen due to its inhibitory effect on thyroid peroxidase.[5]

Industrial and Research Applications
Beyond its therapeutic potential, 3-Mercapto-1,2,4-triazole serves as a vital intermediate in

various industries.

Pharmaceutical and Agrochemical Synthesis: It is a key building block for the synthesis of a

wide range of active pharmaceutical ingredients (APIs) and pesticides.[3][16]

Corrosion Inhibition: This compound and its derivatives have demonstrated significant

efficacy as corrosion inhibitors for various metals and alloys, including aluminum and copper,

in different corrosive environments.[17][18][19] The inhibition mechanism often involves the

adsorption of the molecule onto the metal surface, forming a protective film.

Conclusion
3-Mercapto-1,2,4-triazole is a compound of considerable scientific and industrial importance.

Its versatile chemical nature allows for the synthesis of a diverse library of derivatives with a

wide array of biological activities, making it a privileged scaffold in medicinal chemistry.

Furthermore, its utility as a synthetic intermediate and a corrosion inhibitor underscores its

broad applicability. This guide provides a foundational understanding of its properties,

synthesis, analysis, and applications, intended to support and inspire further research and

development in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing
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